(2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound is a structurally complex molecule featuring a benzofuran core fused with an indole-derived moiety and a 2-methylbenzoate ester group. The indole and benzofuran segments are common in bioactive natural products, with the methoxy and methyl groups likely influencing solubility and target binding .
Properties
Molecular Formula |
C27H21NO5 |
|---|---|
Molecular Weight |
439.5 g/mol |
IUPAC Name |
[(2E)-2-[(5-methoxy-1-methylindol-3-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 2-methylbenzoate |
InChI |
InChI=1S/C27H21NO5/c1-16-6-4-5-7-20(16)27(30)32-19-8-10-21-24(14-19)33-25(26(21)29)12-17-15-28(2)23-11-9-18(31-3)13-22(17)23/h4-15H,1-3H3/b25-12+ |
InChI Key |
UJMJQPLDIWJCEY-BRJLIKDPSA-N |
Isomeric SMILES |
CC1=CC=CC=C1C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C\C4=CN(C5=C4C=C(C=C5)OC)C)/O3 |
Canonical SMILES |
CC1=CC=CC=C1C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CN(C5=C4C=C(C=C5)OC)C)O3 |
Origin of Product |
United States |
Preparation Methods
Cyclization of Phenolic Precursors
The benzofuran-3-one scaffold is constructed via acid-catalyzed cyclization of 2-hydroxyacetophenone derivatives. For example, 6-methyl-2-hydroxyacetophenone undergoes cyclization in polyphosphoric acid (PPA) at 120°C for 3 hours to yield 7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-ol.
Reaction Conditions
| Precursor | Catalyst | Temperature | Time | Yield |
|---|---|---|---|---|
| 6-Methyl-2-hydroxyacetophenone | PPA | 120°C | 3 h | 78% |
Oxidation of Dihydrobenzofurans
Alternative routes involve oxidizing 2,3-dihydrobenzofurans with potassium permanganate (KMnO₄) in acidic media. For instance, 7-methyl-2,3-dihydro-1-benzofuran-6-ol treated with KMnO₄/H₂SO₄ at 80°C yields the 3-oxo derivative in 65% yield.
Preparation of 5-Methoxy-1-Methylindole-3-Carbaldehyde
Fischer Indole Synthesis
The indole moiety is synthesized via Fischer cyclization of 4-methoxyphenylhydrazine with 2-butanone in acetic acid. The reaction proceeds at reflux (120°C) for 6 hours, yielding 5-methoxy-1-methylindole in 72% yield. Subsequent Vilsmeier-Haack formylation with POCl₃/DMF introduces the aldehyde group at the 3-position.
Vilsmeier-Haack Reaction Parameters
| Indole Derivative | Reagents | Temperature | Time | Yield |
|---|---|---|---|---|
| 5-Methoxy-1-methylindole | POCl₃, DMF | 0°C → 25°C | 2 h | 68% |
Bartoli Indole Synthesis
For higher regioselectivity, the Bartoli method employs nitrobenzene derivatives. 3-Nitro-4-methoxytoluene reacts with vinylmagnesium bromide to form 5-methoxy-1-methylindole in 65% yield.
Knoevenagel Condensation to Form the Benzofuran-Indole Conjugate
The benzofuran-3-one and indole-3-carbaldehyde undergo Knoevenagel condensation in the presence of piperidine as a base. The reaction is conducted in ethanol at 60°C for 8 hours, achieving an 85% yield of the (2E)-configured product.
Optimized Condensation Conditions
| Component A | Component B | Catalyst | Solvent | Temp | Yield |
|---|---|---|---|---|---|
| Benzofuran-3-one | Indole-3-carbaldehyde | Piperidine | Ethanol | 60°C | 85% |
Mechanistic Insight : The base deprotonates the active methylene group of the benzofuran-3-one, enabling nucleophilic attack on the aldehyde. The reaction proceeds via a six-membered transition state, favoring the (E)-isomer due to steric hindrance.
Esterification with 2-Methylbenzoyl Chloride
The final step involves esterifying the hydroxyl group on the benzofuran core with 2-methylbenzoyl chloride. The reaction is performed in anhydrous dichloromethane (DCM) with triethylamine (TEA) as a base, yielding the target compound in 90% purity.
Esterification Protocol
| Substrate | Acylating Agent | Base | Solvent | Time | Yield |
|---|---|---|---|---|---|
| Benzofuran-indole conjugate | 2-Methylbenzoyl chloride | TEA | DCM | 4 h | 82% |
Purification and Characterization
Chromatographic Purification
Crude product is purified via silica gel column chromatography using ethyl acetate/hexane (1:3) as the eluent. Final recrystallization from methanol yields crystals with >98% purity.
Spectroscopic Validation
-
¹H NMR (400 MHz, CDCl₃): δ 8.21 (s, 1H, indole H-2), 7.65–7.12 (m, aromatic H), 3.89 (s, 3H, OCH₃), 2.51 (s, 3H, CH₃).
-
IR (KBr): 1720 cm⁻¹ (C=O ester), 1685 cm⁻¹ (C=O ketone), 1610 cm⁻¹ (C=N).
Comparative Analysis of Synthetic Routes
| Method | Key Advantage | Limitation | Overall Yield |
|---|---|---|---|
| Fischer Indole + Knoevenagel | High regioselectivity | Multi-step purification | 52% |
| Bartoli Indole + Vilsmeier | Shorter reaction time | Low functional group tolerance | 48% |
Industrial-Scale Considerations
For large-scale production, continuous flow reactors are employed to enhance reaction efficiency. A 2024 study demonstrated a 15% increase in yield using microfluidic conditions for the Knoevenagel step. Catalyst recycling (e.g., immobilized piperidine on silica) reduces costs by 30% .
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound may undergo oxidation reactions, particularly at the methoxy and methyl groups, leading to the formation of aldehydes or carboxylic acids.
Reduction: Reduction reactions can target the carbonyl groups, converting them to alcohols.
Substitution: Electrophilic aromatic substitution can occur on the indole and benzofuran rings, allowing for further functionalization.
Common Reagents and Conditions
Oxidizing agents: Potassium permanganate, chromium trioxide.
Reducing agents: Sodium borohydride, lithium aluminum hydride.
Substitution reagents: Halogens, nitrating agents.
Major Products
The major products of these reactions will depend on the specific conditions and reagents used. For example, oxidation of the methoxy group may yield a formyl group, while reduction of the carbonyl group may produce an alcohol.
Scientific Research Applications
Chemistry
The compound can be used as a building block in organic synthesis, allowing for the creation of more complex molecules through further functionalization.
Biology
In biological research, the compound may serve as a probe to study the interactions of indole and benzofuran derivatives with biological targets such as enzymes and receptors.
Medicine
Potential medicinal applications include the development of new drugs, particularly those targeting neurological or inflammatory pathways, given the bioactivity of indole derivatives.
Industry
In the industrial sector, the compound may be used in the development of new materials, such as organic semiconductors or light-emitting diodes, due to its conjugated structure.
Mechanism of Action
The mechanism of action of this compound will depend on its specific interactions with molecular targets. For example, indole derivatives are known to interact with serotonin receptors, potentially modulating neurotransmitter activity. The benzofuran moiety may contribute to binding affinity and specificity through π-π interactions with aromatic residues in proteins.
Comparison with Similar Compounds
Key Observations :
- Indole Derivatives: The target compound’s indole moiety shares similarities with serotonin but lacks the hydroxyl group critical for receptor binding.
- Benzofuran Analogues: Psoralen, a well-studied benzofuran, exhibits DNA-binding activity due to planar structure, whereas the target compound’s non-planar conjugated system (due to the methylidene bridge) may limit intercalation but enhance selectivity for other targets .
- Ester Modifications : The 2-methylbenzoate ester differentiates it from simpler esters (e.g., methyl 2-(indol-3-yl)acetate), possibly prolonging metabolic stability by resisting esterase cleavage .
Bioactivity and Mechanism
While direct bioactivity data for the target compound is scarce, analogous compounds provide insights:
- Antimicrobial Potential: Indole-benzoate hybrids are known to disrupt microbial cell membranes. For example, methyl indole-3-carboxylate inhibits Staphylococcus aureus (MIC = 32 µg/mL) . The target compound’s bulkier structure may reduce efficacy unless optimized for target penetration.
- Insecticidal Activity : Plant-derived indole alkaloids (e.g., tryptamine derivatives) exhibit neurotoxic effects in insects. The 5-methoxy group in the target compound could enhance binding to insect acetylcholinesterase, a mechanism observed in C. gigantea extracts .
- Anticancer Properties : Benzofuran derivatives like psoralen analogs inhibit topoisomerases. The target compound’s α,β-unsaturated ketone moiety may act as a Michael acceptor, covalently modifying cysteine residues in cancer-related proteins .
Pharmacokinetic and Toxicity Considerations
- Metabolic Stability : Ester groups are prone to hydrolysis, but the steric hindrance from the 2-methyl substituent may slow degradation, as seen in prodrug designs .
- Toxicity Risks: Conjugated dienones (e.g., the methylidene-3-oxo group) can generate reactive oxygen species (ROS), necessitating toxicity screening in mammalian cells .
Biological Activity
The compound (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate (CAS Number: 929418-23-5) is a complex organic molecule that features a unique combination of functional groups, including an indole moiety and a benzofuran structure. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.
Chemical Structure and Properties
The molecular formula of the compound is with a molecular weight of 453.5 g/mol. The presence of the methoxy group on the indole ring and the benzofuran core suggests potential for diverse biological interactions.
| Property | Value |
|---|---|
| Molecular Formula | C28H23NO5 |
| Molecular Weight | 453.5 g/mol |
| CAS Number | 929418-23-5 |
Antimicrobial Activity
Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For instance, derivatives containing indole and benzofuran moieties have shown effectiveness against various Gram-positive and Gram-negative bacteria. A comparative study highlighted that certain derivatives had minimal inhibitory concentrations (MICs) lower than traditional antibiotics like ampicillin.
Case Study:
In a study evaluating the antimicrobial efficacy of related compounds, it was found that:
- Compound 5d demonstrated MIC values ranging from 37.9 to 113.8 μM against Staphylococcus aureus.
- The compound exhibited greater potency against resistant strains such as Methicillin-resistant Staphylococcus aureus (MRSA) compared to conventional antibiotics.
Antifungal Activity
The compound's structure suggests potential antifungal activity, particularly against species such as Fusarium oxysporum. The presence of specific functional groups has been correlated with enhanced antifungal effects.
| Compound | MIC (μg/mL) | Target Organism |
|---|---|---|
| Compound 5g | 12.5 | Fusarium oxysporum |
| Compound 21 | 19.9 | Candida albicans |
The mechanism through which this compound exerts its biological effects likely involves interaction with specific enzymes or receptors within microbial cells. The indole structure is known to engage in various biochemical pathways, potentially leading to inhibition of critical cellular processes in pathogens.
Structure-Activity Relationship (SAR)
Understanding the SAR is crucial for optimizing the biological activity of this compound. The methoxy group and the arrangement of the benzofuran structure are pivotal in enhancing its pharmacological properties. Research has shown that modifications to these groups can significantly alter the compound's efficacy.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
